![molecular formula C10H15NO B2757677 6-Oxaspiro[4.5]decane-9-carbonitrile CAS No. 1536036-80-2](/img/structure/B2757677.png)
6-Oxaspiro[4.5]decane-9-carbonitrile
Overview
Description
6-Oxaspiro[4.5]decane-9-carbonitrile is a chemical compound with the molecular formula C10H15NO . It has a molar mass of 165.23 .
Molecular Structure Analysis
The molecular structure of 6-Oxaspiro[4.5]decane-9-carbonitrile consists of a bicyclic 1,6-dioxaspiro[4.5]decane ring system . This structure is found in many biologically potent natural products .Physical And Chemical Properties Analysis
6-Oxaspiro[4.5]decane-9-carbonitrile has a predicted density of 1.04±0.1 g/cm3 and a predicted boiling point of 306.5±35.0 °C .Scientific Research Applications
Synthesis and Biological Activity
6-Oxaspiro[4.5]decane-9-carbonitrile is a compound involved in the synthesis of biologically active compounds. Ogurtsov and Rakitin (2020) developed a convenient method for synthesizing new 8-oxa-2-azaspiro[4.5]decane derivatives from commercially available reagents, highlighting its potential for producing important biologically active compounds (Ogurtsov & Rakitin, 2020).
Spiroaminals in Drug Discovery
The synthesis of various spiroaminals, including 1-oxa-7-azaspiro[5.5]undecane and 1-oxa-6-azaspiro[4.5]decane, is significant due to their core structures being found in natural or synthetic products with notable biological activities. Sinibaldi and Canet (2008) reviewed the strategies developed for synthesizing these spiroaminals, emphasizing their challenge and potential applications in drug discovery (Sinibaldi & Canet, 2008).
Enhanced Reactivity in Chemical Reactions
The enhanced reactivity of certain spiro compounds, such as 8-oxa-1,4-dithiaspiro[4.5]decane, is notable in specific chemical reactions. Rashevskii et al. (2020) observed that these compounds display broad substrate scope in the Castagnoli-Cushman reaction with imines, demonstrating their versatile reactivity (Rashevskii et al., 2020).
Future Directions
properties
IUPAC Name |
6-oxaspiro[4.5]decane-9-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO/c11-8-9-3-6-12-10(7-9)4-1-2-5-10/h9H,1-7H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JWVFOJFNIKLELF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(C1)CC(CCO2)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Oxaspiro[4.5]decane-9-carbonitrile | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-((1-(2-methoxyphenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide](/img/structure/B2757595.png)
![N-(6-ethoxybenzo[d]thiazol-2-yl)-[1,1'-biphenyl]-4-carboxamide](/img/structure/B2757599.png)
![(3-Methyl-6-phenylimidazo[2,1-b]thiazol-2-yl)(piperidin-1-yl)methanone](/img/structure/B2757601.png)
![N-[4-bromo-2-(3-chlorobenzoyl)phenyl]-2-chloroacetamide](/img/structure/B2757604.png)
![N-(2-(3-((2-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide](/img/structure/B2757605.png)
